Cas no 2138266-56-3 (1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride)

• Product Name: 1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride
• CAS No: 2138266-56-3
• MF: C₉H₇ClO₄S
• MW: 246.667480707169
• CID: 6021778
• PubChem ID: 137949277
• Update Time: 2025-05-23

1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride
• 1H-2-Benzopyran-7-sulfonyl chloride, 3,4-dihydro-1-oxo-
• 2138266-56-3
• 1-Oxo-3,4-dihydroisochromene-7-sulfonyl chloride
• EN300-1073340

• Inchi： 1S/C9H7ClO4S/c10-15(12,13)7-2-1-6-3-4-14-9(11)8(6)5-7/h1-2,5H,3-4H2
• InChI Key： OFLCWASDYDHIGA-UHFFFAOYSA-N
• SMILES： C1OC(=O)C2=CC(S(Cl)(=O)=O)=CC=C2C1

Computed Properties

• Exact Mass: 245.9753576g/mol
• Monoisotopic Mass: 245.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.537±0.06 g/cm3(Predicted)
• Boiling Point: 455.9±45.0 °C(Predicted)

Additional information on 1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride

Introduction to 1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride (CAS No. 2138266-56-3)

1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2138266-56-3, represents a class of heterocyclic sulfonamides with a unique structural framework that has potential applications in drug discovery and development. The presence of both an oxo group and a sulfonyl chloride moiety makes it a versatile intermediate for synthesizing biologically active molecules.

The molecular structure of 1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride consists of a benzopyran core, which is a fused system of a benzene ring and a pyran ring. This bicyclic system is known for its stability and ability to interact with biological targets in various ways. The sulfonyl chloride functional group at the 7-position enhances the reactivity of the molecule, making it an attractive candidate for further derivatization and functionalization. Such modifications can lead to the development of novel compounds with improved pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Benzopyran derivatives, in particular, have been extensively studied for their potential as pharmacophores in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The 1-oxo group in this compound contributes to its ability to act as a Michael acceptor or an electrophile, facilitating further chemical transformations that can be tailored to specific biological needs.

One of the most compelling aspects of 1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride is its utility as a building block in medicinal chemistry. The sulfonyl chloride moiety is particularly valuable because it can be hydrolyzed to form sulfonic acids or reacted with nucleophiles to introduce new functional groups. This reactivity allows chemists to design molecules with precise structural features that can modulate biological pathways effectively.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have made it possible to construct intricate molecular frameworks with high precision. These methods have not only improved the yield and purity of the target compound but also opened up new avenues for structural diversification.

The pharmacological potential of 1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to human health and disease. For instance, studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases or transcription factors, which are often dysregulated in cancer cells. Additionally, the benzopyran scaffold has shown promise in modulating inflammatory pathways by interacting with cytokine receptors or intracellular signaling molecules.

The synthesis and characterization of 1-oxo-3,4-dihydro-1H-2-benzopyran-7-sulfonyl chloride have been refined through computational modeling and experimental optimization. Molecular docking studies have helped predict how this compound might bind to biological targets, providing insights into its mechanism of action. These computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to screen large libraries of compounds efficiently before moving on to experimental validation.

In conclusion,1 oxo 3 4 dihydro 1H 2 benzopyran 7 sulfonyl chloride CAS no 2138266 56 3 represents a significant advancement in the field of medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for developing new therapeutic agents. As research continues to uncover the biological activities of heterocyclic sulfonamides, this compound is likely to play an important role in future drug development efforts.